Cas no 1903464-93-6 ((3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(furan-3-yl)methanone)

• Product Name: (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(furan-3-yl)methanone
• CAS No: 1903464-93-6
• MF: C₁₄H₁₃BrN₂O₃
• MW: 337.168622732162
• CID: 5812457
• PubChem ID: 92088617
• Update Time: 2025-06-13

(3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(furan-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 1903464-93-6
• AKOS025351138
• [3-(3-bromopyridin-2-yl)oxypyrrolidin-1-yl]-(furan-3-yl)methanone
• (3-((3-bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(furan-3-yl)methanone
• 3-bromo-2-{[1-(furan-3-carbonyl)pyrrolidin-3-yl]oxy}pyridine
• F6476-1433
• (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(furan-3-yl)methanone

• Inchi： 1S/C14H13BrN2O3/c15-12-2-1-5-16-13(12)20-11-3-6-17(8-11)14(18)10-4-7-19-9-10/h1-2,4-5,7,9,11H,3,6,8H2
• InChI Key： WARPYXFOCKQJKM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1OC1CN(C(C2=COC=C2)=O)CC1

Computed Properties

• Exact Mass: 336.01095g/mol
• Monoisotopic Mass: 336.01095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.6Ų

Additional information on (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(furan-3-yl)methanone

Research Brief on (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(furan-3-yl)methanone (CAS: 1903464-93-6)

In recent years, the compound (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(furan-3-yl)methanone (CAS: 1903464-93-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both a bromopyridine and a furan moiety suggests its utility as a versatile scaffold for drug discovery, particularly in targeting protein-protein interactions and enzyme modulation.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improved the yield and purity of (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(furan-3-yl)methanone, making it more accessible for further biological evaluation. The study highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

In terms of biological activity, preliminary data from in vitro assays indicate that this compound exhibits inhibitory effects on specific kinases involved in inflammatory pathways. Researchers at a leading pharmaceutical company have reported that (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(furan-3-yl)methanone demonstrates nanomolar potency against a subset of tyrosine kinases, suggesting its potential as a lead compound for the development of anti-inflammatory drugs. Further mechanistic studies are underway to elucidate its precise mode of action.

Another area of interest is the compound's potential application in oncology. A 2024 study published in Cancer Research explored its effects on cancer cell lines, revealing that it induces apoptosis in certain types of leukemia cells. The researchers attributed this activity to the compound's ability to disrupt mitochondrial function and activate caspase pathways. These findings position (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(furan-3-yl)methanone as a promising candidate for further preclinical development in cancer therapy.

Despite these encouraging results, challenges remain. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further optimization to ensure its suitability for clinical use. Recent efforts have focused on modifying the pyrrolidine and furan rings to enhance bioavailability and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these modifications.

In conclusion, (3-((3-Bromopyridin-2-yl)oxy)pyrrolidin-1-yl)(furan-3-yl)methanone (CAS: 1903464-93-6) represents a compelling area of research in chemical biology and drug discovery. Its diverse biological activities and potential therapeutic applications make it a valuable subject for ongoing and future studies. Continued investigation into its mechanism of action and optimization of its pharmacological properties will be crucial for translating these findings into clinical benefits.